Cas no 873295-32-0 (Glycopyrrolate Iodide(Mixture of Diastereomers))

• Product Name: Glycopyrrolate Iodide(Mixture of Diastereomers)
• CAS No: 873295-32-0
• MF: C₁₉H₂₈INO₃
• MW: 445.334998130798
• CID: 709508
• PubChem ID: 11612026
• Update Time: 2025-06-14

Glycopyrrolate Iodide(Mixture of Diastereomers) Chemical and Physical Properties

Names and Identifiers

• Pyrrolidinium,3-[(2-cyclopentyl-2-hydroxy-2-phenylacetyl)oxy]-1,1-dimethyl-, iodide (1:1)
• Glycopyrrolate Iodide (Mixture of Diastereomers)
• (1,1-dimethylpyrrolidin-1-ium-3-yl) 2-cyclopentyl-2-hydroxy-2-phenylacetate,iodide
• Glycopyrrolate Iodide (Mixture of Diastereomers)
• Glycopyrrolate Iodide(Mixture of diastereomers)
• 3-[(CYCLOPENTYLHYDROXYPHENYLACETYL)OXY]-1,1-DIMETHYL-PYRROLIDINIUM IODIDE
• Pyrrolidinium, 3-[(cyclopentylhydroxyphenylacetyl)oxy]-1,1-dimethyl-, iodide (9CI)
• Glycopyrronium iodide
• AKOS030255251
• GLYCOPYRROLATE IODIDE
• DTXSID90469445
• 3-{[Cyclopentyl(hydroxy)phenylacetyl]oxy}-1,1-dimethylpyrrolidin-1-ium iodide
• 3-(2-Cyclopentyl-2-hydroxy-2-phenylacetoxy)-1,1-dimethylpyrrolidin-1-ium iodide
• 873295-32-0
• SCHEMBL135216
• (1,1-dimethylpyrrolidin-1-ium-3-yl) 2-cyclopentyl-2-hydroxy-2-phenylacetate;iodide
• Glycopyrrolate Iodide(Mixture of Diastereomers)

• Inchi： 1S/C19H28NO3.HI/c1-20(2)13-12-17(14-20)23-18(21)19(22,16-10-6-7-11-16)15-8-4-3-5-9-15;/h3-5,8-9,16-17,22H,6-7,10-14H2,1-2H3;1H/q+1;/p-1
• InChI Key： MDXIQDYNAVSOAZ-UHFFFAOYSA-M
• SMILES： [I-].O=C(C(C1CCCC1)(C1C=CC=CC=1)O)OC1C[N+](C)(C)CC1

Computed Properties

• Exact Mass: 445.11100
• Monoisotopic Mass: 445.11139g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 424
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53000
• LogP: -0.58090

Glycopyrrolate Iodide(Mixture of Diastereomers) Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Glycopyrrolate Iodide(Mixture of Diastereomers)

Comprehensive Overview of Glycopyrrolate Iodide (CAS No. 873295-32-0): A Mixture of Diastereomers

Glycopyrrolate Iodide (CAS No. 873295-32-0), a mixture of diastereomers, is a quaternary ammonium compound with significant pharmacological applications. This synthetic anticholinergic agent is widely recognized for its ability to inhibit the action of acetylcholine at muscarinic receptors, making it a valuable component in therapeutic formulations. The compound's unique stereochemistry, attributed to its diastereomeric mixture, influences its pharmacokinetic and pharmacodynamic properties, which are critical for optimizing drug efficacy and safety profiles.

In recent years, the demand for Glycopyrrolate Iodide has surged due to its role in managing excessive secretions in conditions like chronic obstructive pulmonary disease (COPD) and hyperhidrosis. Researchers and clinicians are increasingly focusing on its stereoselective synthesis and formulation stability, topics frequently searched in academic and pharmaceutical databases. The compound's iodide salt form enhances its solubility, a feature often highlighted in discussions about drug delivery systems and bioavailability enhancement.

The synthesis of Glycopyrrolate Iodide involves meticulous control of reaction conditions to ensure the desired diastereomeric ratio, a key factor in achieving consistent therapeutic outcomes. Analytical techniques such as HPLC and chiral chromatography are employed to characterize the mixture, addressing common queries about quality control in pharmaceutical manufacturing. Additionally, the compound's stability under varying pH and temperature conditions is a recurring theme in preformulation studies, aligning with industry trends toward robust drug development.

From a clinical perspective, Glycopyrrolate Iodide is often compared to other anticholinergics like atropine and scopolamine, with searches frequently focusing on its side effect profile and patient tolerance. Its minimal central nervous system (CNS) penetration, attributed to its quaternary structure, makes it a preferred choice for peripheral anticholinergic effects, reducing risks like sedation or cognitive impairment. This advantage is particularly relevant in geriatric and pediatric populations, where drug safety is a paramount concern.

Emerging applications of Glycopyrrolate Iodide in personalized medicine and combination therapies are gaining traction. For instance, its use alongside beta-agonists in respiratory diseases exemplifies synergistic effects, a topic explored in recent clinical trials. Furthermore, advancements in nanotechnology have sparked interest in encapsulating the compound to improve targeted delivery, addressing search trends related to innovative drug formulations.

Regulatory aspects of Glycopyrrolate Iodide also attract attention, particularly regarding GMP compliance and patent status. As generic versions enter markets, discussions on bioequivalence studies and cost-effectiveness dominate forums and publications. The compound's inclusion in essential medicine lists underscores its global health relevance, further driving scholarly and commercial interest.

In summary, Glycopyrrolate Iodide (CAS No. 873295-32-0) represents a versatile therapeutic agent with a well-defined stereochemical composition. Its evolving applications, coupled with rigorous quality assurance protocols, position it as a cornerstone in anticholinergic therapy. By addressing contemporary research gaps and industry demands, this compound continues to inspire innovation in both pharmaceutical science and patient care.